Lipopeptide;Pal-Val-Gly-Val-Ala-Pro-Gly-OH

• IUPAC Name: 2-[[1-[2-[[2-[[2-[[2-(hexadecanoylamino)-3-methylbutanoyl]amino]acetyl]amino]-3-methylbutanoyl]amino]propanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
• InChI: InChI=1S/C38H68N6O8/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-22-30(45)42-33(26(2)3)36(50)39-24-31(46)43-34(27(4)5)37(51)41-28(6)38(52)44-23-20-21-29(44)35(49)40-25-32(47)48/h26-29,33-34H,7-25H2,1-6H3,(H,39,50)(H,40,49)(H,41,51)(H,42,45)(H,43,46)(H,47,48)
• InChI Key: JFSQSDAOQLNSQI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC(=O)NC(C(C)C)C(=O)NCC(=O)NC(C(C)C)C(=O)NC(C)C(=O)N1CCCC1C(=O)NCC(=O)O
• Molecular Formula: C38H68N6O8
• Molecular Weight: 737.0 g/mol

Description

Oligopeptide-34 is a small protein molecule (also known as a peptide) consisting of 13 amino acids strung together to create a highly efficient and active molecule that addresses melanin formation.

Scientific Research Applications

Antifungal and Antibacterial Properties

Lipopeptides like Pal-Val-Gly-Val-Ala-Pro-Gly-OH show potential in combating bacterial and fungal infections. They act by increasing the permeability of the cell membrane, targeting specific microorganisms. Their efficacy and target specificity depend on their oligomeric state and ability to insert into the cytoplasmic membrane (Avrahami & Shai, 2004).

Role in Elastin Structure and Function

Lipopeptides are crucial in understanding the conformation of repeating sequences in elastin. Research on depsipeptide analogues of elastin sequences, closely related to Pal-Val-Gly-Val-Ala-Pro-Gly-OH, suggests a structural equilibrium important for elastin's function (Arad & Goodman, 1990).

Lipopeptide Isoform Identification

Advanced techniques like MALDI-TOF-MS/MS and reverse-phase high-performance liquid chromatography (HPLC) are used for identifying and characterizing lipopeptide isoforms, including those similar to Pal-Val-Gly-Val-Ala-Pro-Gly-OH. This aids in understanding their structural variations and biological activities (Yang et al., 2015).

Biomedical Applications in Tissue Engineering

Lipopeptides have shown promising applications in tissue engineering. For instance, certain bioactive lipopeptides facilitate cell adhesion and detachment, playing a significant role in tissue repair and regeneration (Dehsorkhi et al., 2015).

Antimicrobial Activity

Lipopeptides like Pal-Val-Gly-Val-Ala-Pro-Gly-OH have been identified with antimicrobial properties, offering potential alternatives for treating bacterial infections. Sclerosin, a lipopeptide with a structure similar to Pal-Val-Gly-Val-Ala-Pro-Gly-OH, exhibits antimicrobial activity against Bacillus species (Berry et al., 2012).

Impact on Human Health and Metabolism

Lipopeptides, including those structurally similar to Pal-Val-Gly-Val-Ala-Pro-Gly-OH, can influence various aspects of human health and metabolism. For instance, they can affect adipogenic processes, glucose metabolism, and exhibit antioxidant properties (Henda et al., 2015).